Cas no 51154-98-4 ( )

• Product Name: &nbsp
• CAS No: 51154-98-4
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 934874
• PubChem ID: 93004
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Norcantharidin
• (3ac,7ac)-hexahydro-4r,7c-epioxido-isobenzofuran-1,3-dione
• 3-Oxa-7,9-dithiabicyclo[3.3.1]nonane
• 3-Oxa-7,9-dithiabicyclo< 3,3,1> nonan
• 3-Oxa-7,9-dithiabicyclo< 3.3.1> nonan
• 7-oxa-bicyclo[2.2.1]hepta
• 7-Oxa-norbornan-2endo,3endo-dicarbonsaeure-anhydrid
• 7-oxa-norbornane-2endo,3endo-dicarboxylic acid-anhydride
• CTK1B6869
• endo-endo-Bicyclo-3-oxa-7,9-dithia< 3.3.1> nonan
• endo-hexahydro-4,7-epoxyisobenzofuran-1,3-dione
• 4,10-dioxatricyclo[5.2.1.0<2,6>]decane-3,5-dione
• Spectrum_001667
• 4,7-Epoxyisobenzofuran-1,3-dione, hexahydro-
• NCGC00015756-06
• NCGC00094161-02
• NCGC00094161-01
• STK424286
• exo-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride
• KBioSS_002147
• NCTD
• 29745-04-8
• (+/-)-NCTD
• 3, hexahydro-
• SR-01000076037-1
• NSC148536
• Spectrum2_001683
• KBio2_004715
• SDCCGSBI-0050807.P003
• WLN: T C555 A AO DVOVTJ
• DTXSID30884158
• 51154-98-4
• 4,10-dioxatricyclo[5.2.1.02,6]decane-3,5-dione
• 4,3-dione, hexahydro-
• LP00830
• FS-4623
• NSC-148536
• Spectrum5_001514
• NCGC00261515-01
• KBioGR_001122
• Spectrum3_001634
• (+/-)-Norcantharidin
• NSC 14003
• CS-0009119
• Tox21_500830
• CCG-39454
• MLS002153470
• TIMTEC-BB SBB005955;4,7-Epoxyisobenzofuran-1,3-dione, hexahydro-;4,10-Dioxatricyclo[5.2.1.0(2,6)]decane-3,5-dione
• hexahydro-4,7-epoxy-2-benzofuran-1,3-dione
• NSC-59023
• EU-0100830
• N 8784
• SPBio_001606
• YSCH0101
• Phthalic anhydride,6-endoxo-
• Endothall anhydride
• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride
• 4,10-Dioxatricyclo[5.2.1.0(2,6)]decane-3,5-dione; 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride
• HMS3262F21
• NSC14003
• Lopac0_000830
• Q15425762
• 4,10-Dioxa-tricyclo[5.2.1.02,6]decane-3,5-dione
• NCGC00015756-14
• HY-N0585
• NCGC00015756-09
• KBio1_001944
• CHEBI:197221
• NCGC00015756-05
• NCGC00094161-05
• NCGC00094161-03
• DB-050518
• SCHEMBL177729
• BCP09826
• EXO-7-OXA-BICYCLO(2.2.1)-HEPTANE-2,3-DICARBOXYLIC ANHYDRIDE
• DEMETHYL-CANTHARIDIN
• Phthalic anhydride, hexahydro-3,6-endoxo-
• AKOS022167759
• NCGC00015756-08
• 3,6-Endoxohexahydrophthalic anhydride, exo isomer
• BCP25426
• (Rac)-Norcantharidin
• NCI60_001019
• MFCD00213361
• SpecPlus_000904
• KBio2_007283
• NCGC00094161-06
• NSC59023
• SR-01000076037
• NCGC00094161-04
• Hexahydro-4,7-epoxyisobenzofuran-1,3-dione
• BSPBio_003327
• 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic anhydride
• RAC-NORCANTHARIDIN
• 3,6-Endoxohexahydrophthalic anhydride
• s3759
• SMR000326693
• BRD-A66914119-001-04-0
• 5442-12-6
• Spectrum4_000601
• NSC-14003
• HMS3370H07
• SPECTRUM1504153
• KBio2_002147
• Norcantharadine
• KBio3_002547
• NCGC00015756-07
• CHEMBL8327
• NCGC00015756-04
• DivK1c_007000
• 3,6-Endooxyphthalic anhydride, hexahydro-
• Norcantharidin, solid
• AKOS003267901
• NCGC00015756-03
• Exo-cis-Hexahydro-4,7-epoxyisobenzofuran-1,3-dione; Endothall anhydride
• &nbsp;

• Inchi： 1S/C8H8O4/c9-7-5-3-1-2-4(11-3)6(5)8(10)12-7/h3-6H,1-2H2
• InChI Key： JAABVEXCGCXWRR-UHFFFAOYSA-N
• SMILES： O1C2CCC1C1C(=O)OC(C12)=O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: -0.13660